2-methoxy-4-[(4-methyl-1,4-diazepan-1-yl)methyl]phenol

• IUPAC Name: 2-methoxy-4-[(4-methyl-1,4-diazepan-1-yl)methyl]phenol
• InChI: InChI=1S/C14H22N2O2/c1-15-6-3-7-16(9-8-15)11-12-4-5-13(17)14(10-12)18-2/h4-5,10,17H,3,6-9,11H2,1-2H3
• InChI Key: WATNPWQQUDTQDH-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCN(CC1)CC2=CC(=C(C=C2)O)OC
• Molecular Formula: C14H22N2O2
• Molecular Weight: 250.34 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves condensation reactions, where aldehydes or ketones react with primary amines to form Schiff bases. For example, the synthesis of 5-methoxy-2-[(E)-(6-methylpyridin-2-ylimino) methyl]phenol demonstrated the effectiveness of condensation reactions using specific molar ratios and conditions to achieve high yields, suggesting similar strategies could be applied to synthesize the target compound (Bai Linsha, 2015).

Molecular Structure Analysis

The molecular structure of compounds similar to 2-methoxy-4-[(4-methyl-1,4-diazepan-1-yl)methyl]phenol has been elucidated through various spectroscopic methods, including NMR, IR, and X-ray crystallography. For instance, studies on 3,5-Dimethoxy-2-[(4-methoxyphenyl)diazenyl]phenol provided insights into the structural features based on spectroscopic data, which could be analogous to understanding the molecular structure of the target compound (Gabriele Micheletti et al., 2020).

Chemical Reactions and Properties

The chemical properties of related Schiff bases, including reactivity and potential for various chemical reactions, have been studied. The synthesis and characterization of Schiff base compounds reveal their ability to engage in further chemical transformations, such as reduction or oxidation processes, which could be relevant to the chemical behavior of 2-methoxy-4-[(4-methyl-1,4-diazepan-1-yl)methyl]phenol (V. Kusumaningrum et al., 2021).

Physical Properties Analysis

The physical properties, such as melting points and solubility, of structurally related compounds have been determined through experimental studies. These properties are crucial for understanding the behavior of the compound in various solvents and conditions, potentially guiding the handling and application of 2-methoxy-4-[(4-methyl-1,4-diazepan-1-yl)methyl]phenol (V. Kusumaningrum et al., 2021).

Chemical Properties Analysis

The chemical properties, including reactivity with different reagents and potential for forming various derivatives, are central to understanding the applications and functionalities of compounds like 2-methoxy-4-[(4-methyl-1,4-diazepan-1-yl)methyl]phenol. Studies on similar compounds offer insights into their chemical behavior, stability, and reactivity under different conditions, which is essential for their application in synthesis and industry (V. Kusumaningrum et al., 2021).